Cas no 1894060-74-2 (3-(Pyrrolidin-2-yl)phenol hydrochloride)

• Product Name: 3-(Pyrrolidin-2-yl)phenol hydrochloride
• CAS No: 1894060-74-2
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD30471573
• CID: 3040385
• PubChem ID: 115021870
• Update Time: 2025-10-29

3-(Pyrrolidin-2-yl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrrolidin-2-yl)phenol hydrochloride
• 3-(Pyrrolidin-2-yl)phenol HCl
• (S)-3-(PYRROLIDIN-2-YL)PHENOL HCL
• (R)-3-(PYRROLIDIN-2-YL)PHENOL HCL
• AK608020
• 1894060-74-2
• 3-pyrrolidin-2-ylphenol;hydrochloride
• CS-0144100
• MFCD30471573
• AKOS030632964
• N11374
• DS-19796

• MDL： MFCD30471573
• Inchi： 1S/C10H13NO.ClH/c12-9-4-1-3-8(7-9)10-5-2-6-11-10;/h1,3-4,7,10-12H,2,5-6H2;1H
• InChI Key： UGHPGTAUHOKERV-UHFFFAOYSA-N
• SMILES： Cl.OC1=CC=CC(=C1)C1CCCN1

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on 3-(Pyrrolidin-2-yl)phenol hydrochloride

3-(Pyrrolidin-2-yl)phenol hydrochloride (CAS No. 1894060-74-2): A Comprehensive Overview

3-(Pyrrolidin-2-yl)phenol hydrochloride (CAS No. 1894060-74-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a pyrrolidine moiety attached to a phenolic ring, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing more complex molecules.

The hydrochloride salt form of 3-(Pyrrolidin-2-yl)phenol enhances its solubility and stability, making it more suitable for laboratory and industrial applications. Its molecular structure combines the aromatic characteristics of phenol with the heterocyclic nature of pyrrolidine, offering unique reactivity and functional versatility. This dual functionality allows chemists to explore its use in various synthetic pathways, particularly in designing novel bioactive compounds.

One of the most searched questions about 3-(Pyrrolidin-2-yl)phenol hydrochloride is its role in central nervous system (CNS) drug development. Given the increasing global focus on neurological disorders, researchers are investigating this compound's potential as a scaffold for designing drugs targeting neurotransmitter systems. The pyrrolidine ring is a common feature in many CNS-active drugs, which explains the growing interest in this molecule.

Another trending topic is the green chemistry approach to synthesizing 3-(Pyrrolidin-2-yl)phenol hydrochloride. With sustainability becoming a priority in chemical manufacturing, scientists are exploring eco-friendly methods to produce this compound without hazardous byproducts. Recent studies have highlighted catalytic processes and solvent-free reactions as promising alternatives to traditional synthesis routes.

The compound's physicochemical properties are also a subject of frequent searches. 3-(Pyrrolidin-2-yl)phenol hydrochloride typically appears as a white to off-white crystalline powder with good solubility in water and polar organic solvents. Its melting point, stability under various pH conditions, and spectral characteristics (NMR, IR, and MS data) are crucial for quality control in research and production settings.

In the pharmaceutical industry, 3-(Pyrrolidin-2-yl)phenol hydrochloride is primarily used as a building block for drug candidates. Its structure serves as a foundation for developing compounds with potential activity against various therapeutic targets. Recent patent literature reveals its incorporation into molecules being tested for antimicrobial, anti-inflammatory, and cognitive-enhancing properties.

Analytical chemists frequently search for HPLC and LC-MS methods to characterize and quantify 3-(Pyrrolidin-2-yl)phenol hydrochloride in complex matrices. The development of robust analytical protocols is essential for ensuring the compound's purity and stability during storage and formulation processes. Recent advancements in chromatographic techniques have significantly improved the detection limits for this compound.

The global market for 3-(Pyrrolidin-2-yl)phenol hydrochloride has shown steady growth, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. Suppliers and manufacturers are expanding their production capacities to meet the rising demand from academic institutions, contract research organizations, and drug development companies. Pricing trends and supply chain dynamics for this specialty chemical are closely monitored by industry analysts.

Safety data for 3-(Pyrrolidin-2-yl)phenol hydrochloride indicates that it should be handled with standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Material safety data sheets (MSDS) provide detailed information about storage conditions, incompatibilities, and first aid measures.

Future research directions for 3-(Pyrrolidin-2-yl)phenol hydrochloride include exploring its potential in catalysis and material science applications. The compound's unique structure may offer advantages in designing novel catalysts or functional materials with specific electronic or optical properties. Collaborative efforts between academia and industry are expected to uncover new applications for this versatile chemical building block.

For researchers seeking custom synthesis of 3-(Pyrrolidin-2-yl)phenol hydrochloride derivatives, several contract manufacturing organizations offer specialized services. These include scale-up production, isotopic labeling, and structural modifications to create analogs for structure-activity relationship studies. The availability of these services has accelerated drug discovery programs utilizing this chemical scaffold.

In conclusion, 3-(Pyrrolidin-2-yl)phenol hydrochloride (CAS No. 1894060-74-2) represents an important intermediate in modern chemical research. Its combination of aromatic and heterocyclic features, along with the advantages of the hydrochloride salt form, make it a valuable tool for pharmaceutical development and other specialized applications. As research continues to uncover new uses for this compound, its significance in scientific and industrial contexts is likely to grow further.